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molecular formula C7H3Cl2NO4S B3054052 5-Chloro-2-oxobenzoxazoline-6-sulphonyl chloride CAS No. 5791-05-9

5-Chloro-2-oxobenzoxazoline-6-sulphonyl chloride

Cat. No. B3054052
CAS RN: 5791-05-9
M. Wt: 268.07 g/mol
InChI Key: BILROERYVIUOEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06284774B1

Procedure details

5-Chloro-3H-benzooxazol-2-one (10.0 g, 59 mmol) was added in portions to chlorosulfonic acid (30 mL) at −20° C. with stirring. The mixture was stirred at room temperature for 2.5 hours and at 70° C. for 1.5 hours. The cooled reaction mixture was poured slowly into iced-water (300 mL) and stirred for 1 hour. The precipitate was collected and washed with water. The dried precipitate was stirred in chloroform (500 mL) for 3 hours at room temperature, filtered off and dried to give 12.3 g of a pale pink solid.
Name
5-Chloro-3H-benzooxazol-2-one
Quantity
10 g
Type
reactant
Reaction Step One
Name
chlorosulfonic acid
Quantity
30 mL
Type
reactant
Reaction Step One
Name
water
Quantity
300 mL
Type
solvent
Reaction Step Two
Name
pale pink solid

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8](=[O:10])[NH:7][C:6]=2[CH:11]=1.[Cl:12][S:13](O)(=[O:15])=[O:14]>O>[Cl:1][C:2]1[C:3]([S:13]([Cl:12])(=[O:15])=[O:14])=[CH:4][C:5]2[O:9][C:8](=[O:10])[NH:7][C:6]=2[CH:11]=1

Inputs

Step One
Name
5-Chloro-3H-benzooxazol-2-one
Quantity
10 g
Type
reactant
Smiles
ClC=1C=CC2=C(NC(O2)=O)C1
Name
chlorosulfonic acid
Quantity
30 mL
Type
reactant
Smiles
ClS(=O)(=O)O
Step Two
Name
water
Quantity
300 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture was stirred at room temperature for 2.5 hours and at 70° C. for 1.5 hours
Duration
1.5 h
CUSTOM
Type
CUSTOM
Details
The cooled reaction mixture
STIRRING
Type
STIRRING
Details
stirred for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The precipitate was collected
WASH
Type
WASH
Details
washed with water
STIRRING
Type
STIRRING
Details
The dried precipitate was stirred in chloroform (500 mL) for 3 hours at room temperature
Duration
3 h
FILTRATION
Type
FILTRATION
Details
filtered off
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
pale pink solid
Type
product
Smiles
ClC=1C(=CC2=C(NC(O2)=O)C1)S(=O)(=O)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 12.3 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.